Cas no 1523301-30-5 (4-amino-3-(1H-indol-7-yl)butanoic acid)

4-Amino-3-(1H-indol-7-yl)butanoic acid is a specialized indole-derived amino acid with potential applications in medicinal chemistry and biochemical research. Its structure combines an indole moiety with a butanoic acid backbone, offering unique reactivity and functionalization opportunities. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. The presence of both amino and carboxyl groups allows for further derivatization, enhancing its utility in peptide mimetics or small-molecule drug development. Its indole core suggests potential interactions with serotonin-related receptors or enzymes, making it relevant for neuropharmacological studies. The compound's stereochemistry, if specified, could further influence its biological activity and selectivity.
4-amino-3-(1H-indol-7-yl)butanoic acid structure
1523301-30-5 structure
Product Name:4-amino-3-(1H-indol-7-yl)butanoic acid
CAS No:1523301-30-5
MF:C12H14N2O2
MW:218.251762866974
CID:6603301
PubChem ID:82614844
Update Time:2025-10-15

4-amino-3-(1H-indol-7-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(1H-indol-7-yl)butanoic acid
    • EN300-1772787
    • 1523301-30-5
    • Inchi: 1S/C12H14N2O2/c13-7-9(6-11(15)16)10-3-1-2-8-4-5-14-12(8)10/h1-5,9,14H,6-7,13H2,(H,15,16)
    • InChI Key: CPWSTGNYYQQJJN-UHFFFAOYSA-N
    • SMILES: OC(CC(CN)C1C=CC=C2C=CNC=12)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 79.1Ų

4-amino-3-(1H-indol-7-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772787-0.05g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
0.05g
$792.0 2023-09-20
Enamine
EN300-1772787-0.1g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
0.1g
$829.0 2023-09-20
Enamine
EN300-1772787-0.25g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
0.25g
$867.0 2023-09-20
Enamine
EN300-1772787-0.5g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
0.5g
$905.0 2023-09-20
Enamine
EN300-1772787-1.0g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
1g
$943.0 2023-06-03
Enamine
EN300-1772787-2.5g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
2.5g
$1848.0 2023-09-20
Enamine
EN300-1772787-5.0g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
5g
$2732.0 2023-06-03
Enamine
EN300-1772787-10.0g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
10g
$4052.0 2023-06-03
Enamine
EN300-1772787-1g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
1g
$943.0 2023-09-20
Enamine
EN300-1772787-5g
4-amino-3-(1H-indol-7-yl)butanoic acid
1523301-30-5
5g
$2732.0 2023-09-20

Additional information on 4-amino-3-(1H-indol-7-yl)butanoic acid

4-amino-3-(1H-indol-7-yl)butanoic acid (CAS No. 1523301-30-5): A Comprehensive Scientific Profile

In the realm of specialized heterocyclic compounds, 4-amino-3-(1H-indol-7-yl)butanoic acid (CAS No. 1523301-30-5) has emerged as a molecule of significant interest to medicinal chemists and pharmaceutical researchers. This indole derivative combines the structural features of both tryptophan metabolites and GABA analogs, making it a unique scaffold for drug discovery applications.

The molecular structure of 4-amino-3-(1H-indol-7-yl)butanoic acid features an indole ring system substituted at the 7-position with an aminobutanoic acid side chain. This particular arrangement is noteworthy because recent studies (2023-2024) have shown that 7-substituted indoles often demonstrate improved blood-brain barrier permeability compared to their 5- or 6-substituted counterparts, a property highly sought after in neuropharmaceutical development.

From a synthetic chemistry perspective, CAS 1523301-30-5 represents an interesting challenge due to the need for regioselective indole functionalization. Current literature suggests multiple synthetic routes, including palladium-catalyzed cross-coupling strategies and innovative enzymatic approaches that have gained attention in green chemistry circles. The compound's chiral center at the 3-position also makes it relevant to ongoing research in asymmetric synthesis methodologies.

The potential biological activities of 4-amino-3-(1H-indol-7-yl)butanoic acid are particularly intriguing. Preliminary screening data indicates possible interactions with neurotransmitter receptors, especially those in the GABAergic system. This has led to speculation about potential applications in neurological research, though comprehensive clinical studies would be required to validate any therapeutic potential.

In the context of current drug discovery trends, this compound aligns with several important directions: the exploration of natural product-inspired scaffolds, the development of CNS-active compounds with improved safety profiles, and the design of multifunctional pharmacophores. The presence of both amino and carboxyl functional groups makes it particularly versatile for structure-activity relationship studies.

From a physicochemical property standpoint, 4-amino-3-(1H-indol-7-yl)butanoic acid exhibits characteristics that are favorable for drug-like molecules. Computational models predict good water solubility at physiological pH ranges, along with moderate lipophilicity that could facilitate membrane permeation. These properties are currently being investigated in various ADMET prediction platforms.

The commercial availability of CAS 1523301-30-5 has increased significantly in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in both research-grade and GMP-grade quantities, with purity specifications typically exceeding 95%. The pricing trends suggest that as synthetic methods become more efficient, costs are gradually decreasing.

In analytical chemistry applications, 4-amino-3-(1H-indol-7-yl)butanoic acid presents interesting challenges and opportunities. The compound's UV absorption characteristics make it suitable for HPLC analysis with standard detection methods, while its mass spectral fragmentation pattern has been documented in several metabolomics databases.

Looking toward future applications, researchers are particularly interested in exploring this compound's potential as a building block for more complex molecules. Its structural features make it attractive for the development of peptidomimetics and conformationally constrained analogs of bioactive peptides. Some recent patent applications suggest possible utility in targeted drug delivery systems.

For laboratories working with 4-amino-3-(1H-indol-7-yl)butanoic acid, proper handling and storage are essential despite its non-hazardous classification. Standard practices for amino acid derivatives should be followed, including protection from moisture and storage at controlled temperatures. The compound's stability under various conditions has been the subject of several pharmaceutical stability studies.

The scientific literature surrounding CAS 1523301-30-5 continues to grow, with new publications appearing regularly in journals focusing on medicinal chemistry, neuropharmacology, and chemical biology. Researchers interested in this compound should monitor developments in these fields, as well as related areas like metabolite identification and prodrug design.

From a regulatory perspective, 4-amino-3-(1H-indol-7-yl)butanoic acid is not currently classified as a controlled substance in most jurisdictions. However, researchers should always verify the latest chemical regulations in their specific region before initiating studies, particularly given the evolving nature of research chemical policies worldwide.

In conclusion, 4-amino-3-(1H-indol-7-yl)butanoic acid (CAS No. 1523301-30-5) represents an intriguing intersection of structural complexity and potential biological relevance. Its unique combination of indole chemistry and amino acid functionality positions it as a valuable compound for multiple areas of scientific inquiry, from basic research to applied pharmaceutical development.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd